N-(2-naphthyl)-4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxamide

• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: N-naphthalen-2-yl-4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxamide
• InChI: InChI=1S/C18H16N2O2/c21-18(17-15-7-3-4-8-16(15)20-22-17)19-14-10-9-12-5-1-2-6-13(12)11-14/h1-2,5-6,9-11H,3-4,7-8H2,(H,19,21)
• InChI Key: WUZIJPGCMZHMKD-UHFFFAOYSA-N
• SMILES: C1CCC2=NOC(=C2C1)C(=O)NC3=CC4=CC=CC=C4C=C3

Description

N-(2-naphthyl)-4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxamide, or NBQX, is a potent and selective antagonist of the ionotropic glutamate receptor, AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptor. NBQX was first synthesized in the early 1990s and has since been used extensively in scientific research to study the role of AMPA receptors in neuronal function and disease.

Mechanism of Action

NBQX acts as a competitive antagonist of the AMPA receptor, binding to the receptor and preventing the binding of glutamate, the primary neurotransmitter that activates the receptor. This results in a decrease in the excitatory neurotransmission mediated by the AMPA receptor.
Biochemical and Physiological Effects:
NBQX has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that NBQX can block the excitatory postsynaptic currents mediated by AMPA receptors, and can also reduce the release of glutamate from presynaptic terminals. In vivo studies have shown that NBQX can reduce the severity of seizures in animal models of epilepsy, and can also protect against ischemic brain damage in animal models of stroke.

Advantages and Limitations for Lab Experiments

One advantage of using NBQX in lab experiments is its high selectivity for the AMPA receptor, which allows for specific modulation of AMPA receptor-mediated neurotransmission. However, one limitation of using NBQX is that it does not completely block AMPA receptor-mediated neurotransmission, and can also affect other ionotropic glutamate receptors, such as kainate receptors.

Future Directions

There are a number of future directions for the use of NBQX in scientific research. One area of interest is the role of AMPA receptors in synaptic plasticity, the ability of synapses to change their strength in response to activity. Another area of interest is the role of AMPA receptors in neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, there is interest in the development of more selective AMPA receptor antagonists, which could have potential therapeutic applications in the treatment of neurological disorders.

Synthesis Methods

NBQX is synthesized through a multi-step process that involves the reaction of 2-naphthol with 2-chloroacetyl chloride to form the intermediate, 2-(2-chloroacetyl)naphthalene. This intermediate is then reacted with 2-amino-5-methylthiazole to form the key intermediate, 2-(2-chloroacetyl)naphtho[1,2-b]thiazole. This intermediate is then reacted with sodium azide to form the final product, NBQX.

Scientific Research Applications

NBQX has been extensively used in scientific research to study the role of AMPA receptors in neuronal function and disease. AMPA receptors are a type of ionotropic glutamate receptor that are involved in fast synaptic transmission in the central nervous system. They play a key role in learning and memory, and are implicated in a number of neurological disorders, including epilepsy, stroke, and Alzheimer's disease.